Cas no 2228152-77-8 (2-chloro-1-(dimethyl-1,3-oxazol-2-yl)ethan-1-one)

• Product Name: 2-chloro-1-(dimethyl-1,3-oxazol-2-yl)ethan-1-one
• CAS No: 2228152-77-8
• MF: C₇H₈ClNO₂
• MW: 173.596920967102
• CID: 5890790
• PubChem ID: 165637245
• Update Time: 2025-06-25

2-chloro-1-(dimethyl-1,3-oxazol-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(dimethyl-1,3-oxazol-2-yl)ethan-1-one
• 2228152-77-8
• EN300-1995864

• Inchi： 1S/C7H8ClNO2/c1-4-5(2)11-7(9-4)6(10)3-8/h3H2,1-2H3
• InChI Key： UQQQCWILQPJPTR-UHFFFAOYSA-N
• SMILES： ClCC(C1=NC(C)=C(C)O1)=O

Computed Properties

• Exact Mass: 173.0243562g/mol
• Monoisotopic Mass: 173.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-chloro-1-(dimethyl-1,3-oxazol-2-yl)ethan-1-one

Comprehensive Overview of 2-chloro-1-(dimethyl-1,3-oxazol-2-yl)ethan-1-one (CAS No. 2228152-77-8)

2-chloro-1-(dimethyl-1,3-oxazol-2-yl)ethan-1-one (CAS No. 2228152-77-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its oxazole ring and chloroacetyl functional group, is often explored for its utility in pharmaceutical intermediates, agrochemical research, and material science. Its molecular formula, C₇H₉ClN₂O₂, reflects a balance of reactivity and stability, making it a versatile building block in synthetic chemistry.

The growing interest in heterocyclic compounds like 2-chloro-1-(dimethyl-1,3-oxazol-2-yl)ethan-1-one aligns with current trends in drug discovery and green chemistry. Researchers are increasingly focusing on sustainable synthesis methods and bioactive molecule design, where this compound’s oxazole core plays a pivotal role. Its chloroacetyl moiety also enables diverse derivatization, a feature highly sought after in the development of small-molecule inhibitors and catalysts. These attributes make it a subject of frequent queries in academic and industrial databases, with users often searching for "oxazole derivatives applications" or "chloroacetyl compound synthesis."

From a technical perspective, CAS No. 2228152-77-8 exhibits notable solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and acetonitrile, which facilitates its use in high-throughput screening and combinatorial chemistry. Its stability under ambient conditions further enhances its practicality in laboratory settings. Recent publications highlight its role in the synthesis of antimicrobial agents and fluorescence probes, addressing contemporary needs in infectious disease research and diagnostic imaging. These applications resonate with popular search terms like "oxazole-based antimicrobials" and "small-molecule imaging agents."

In the context of material science, 2-chloro-1-(dimethyl-1,3-oxazol-2-yl)ethan-1-one has been investigated for its potential in polymer modification and surface functionalization. The compound’s ability to introduce reactive sites into polymeric matrices aligns with the demand for smart materials and responsive coatings. This aligns with trending topics such as "functionalized polymers for electronics" and "advanced material design," which dominate scientific and industrial forums.

Quality control and analytical characterization of CAS No. 2228152-77-8 typically involve techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure purity and consistency, critical for reproducible research outcomes. Users frequently search for "HPLC analysis of oxazole compounds" or "NMR data interpretation for heterocycles," reflecting the compound’s technical relevance.

In summary, 2-chloro-1-(dimethyl-1,3-oxazol-2-yl)ethan-1-one (CAS No. 2228152-77-8) represents a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and materials. Its structural features and functional versatility position it at the intersection of innovation and practicality, addressing both current challenges and future opportunities in chemical research.